Cas no 1400-81-3 (Caffeoylputrescine hydrochloride)

• Product Name: Caffeoylputrescine hydrochloride
• CAS No: 1400-81-3
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 1058160
• Update Time: 2025-05-28

Caffeoylputrescine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Caffeoylputrescine HCl standard
• Caffeoylputrescine hydrochloride

• Inchi： 1S/C13H18N2O3.ClH/c14-7-1-2-8-15-13(18)6-4-10-3-5-11(16)12(17)9-10;/h3-6,9,16-17H,1-2,7-8,14H2,(H,15,18);1H/b6-4+;
• InChI Key： VHGSBZCXJATSMZ-CVDVRWGVSA-N
• SMILES： C(/C1C=CC(O)=C(O)C=1)=C\C(=O)NCCCCN.Cl

Additional information on Caffeoylputrescine hydrochloride

Recent Advances in the Study of Caffeoylputrescine Hydrochloride (CAS: 1400-81-3): A Comprehensive Research Brief

Caffeoylputrescine hydrochloride (CAS: 1400-81-3) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, derived from the conjugation of caffeic acid and putrescine, exhibits a range of pharmacological properties, including antioxidant, anti-inflammatory, and potential anticancer activities. Recent studies have focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to Caffeoylputrescine hydrochloride, highlighting its potential as a promising candidate for drug development.

One of the key areas of research has been the synthesis and structural modification of Caffeoylputrescine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances the yield and purity of the compound. The researchers employed a combination of solid-phase synthesis and high-performance liquid chromatography (HPLC) to achieve a purity of over 98%. This advancement is critical for scaling up production and ensuring the consistency of the compound for preclinical and clinical studies.

In addition to its synthesis, the pharmacological properties of Caffeoylputrescine hydrochloride have been extensively investigated. A recent in vitro study demonstrated its potent antioxidant activity, which was attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate endogenous antioxidant enzymes. Furthermore, the compound showed significant anti-inflammatory effects in a murine model of colitis, reducing the levels of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating inflammatory bowel diseases (IBD) and other chronic inflammatory conditions.

Another promising area of research is the anticancer potential of Caffeoylputrescine hydrochloride. A 2023 study published in Cancer Research explored its effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. Moreover, it was found to synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing their side effects. These findings underscore the compound's potential as an adjunct therapy in oncology.

Despite these promising results, challenges remain in the development of Caffeoylputrescine hydrochloride as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. Recent efforts have focused on formulating the compound into nanoparticles to improve its solubility and stability, as reported in a 2023 study in the International Journal of Pharmaceutics. Such innovations could pave the way for its successful translation into clinical applications.

In conclusion, Caffeoylputrescine hydrochloride (CAS: 1400-81-3) represents a multifaceted bioactive compound with significant therapeutic potential. Recent advancements in its synthesis, pharmacological characterization, and formulation have brought it closer to clinical realization. However, further research is needed to fully understand its mechanisms of action and optimize its therapeutic profile. This research brief highlights the importance of continued investigation into this promising compound, which could ultimately lead to the development of novel treatments for a range of diseases.